Cas no 62682-06-8 (3-[4,5-Dihydroxy-2-[(E)-2-(4-hydroxy-6-oxopyran-2-yl)ethenyl]phenyl]-6-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxypyran-2-one)

• Product Name: 3-[4,5-Dihydroxy-2-[(E)-2-(4-hydroxy-6-oxopyran-2-yl)ethenyl]phenyl]-6-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxypyran-2-one
• CAS No: 62682-06-8
• MF: C₂₆H₁₈O₁₀
• MW: 490.415128231049
• CID: 435342
• PubChem ID: 54741977
• Update Time: 2024-03-01

3-[4,5-Dihydroxy-2-[(E)-2-(4-hydroxy-6-oxopyran-2-yl)ethenyl]phenyl]-6-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxypyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,3-[4,5-dihydroxy-2-[2-(4-hydroxy-2-oxo-2H-pyran-6-yl)ethenyl]phenyl]-6-[2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxy-, (E,E)-
• 3-[4,5-Dihydroxy-2-[(E)-2-(4-hydroxy-2-oxo-2H-pyran-6-yl)ethenyl]phenyl]-6-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxy-2H-pyran-2-one
• 3,14'-Bihispidinyl
• 6OPB2XG87O
• 2H-Pyran-2-one, 3-(4,5-dihydroxy-2-(2-(4-hydroxy-2-oxo-2H-pyran-6-yl)ethenyl)phenyl)-6-(2-(3,4-dihydroxyphenyl)ethenyl)-4-hydroxy-, (E,E)-
• 3-[4,5-Dihydroxy-2-[(E)-2-(4-hydroxy-6-oxopyran-2-yl)ethenyl]phenyl]-6-[(E)-2-(3,4-dihydroxyphenyl)e
• 62682-06-8
• DTXSID001315862
• UNII-6OPB2XG87O
• 3-[4,5-Dihydroxy-2-[(E)-2-(4-hydroxy-6-oxopyran-2-yl)ethenyl]phenyl]-6-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-4-hydroxypyran-2-one

• Inchi： 1S/C26H18O10/c27-15-9-16(35-24(33)10-15)5-3-14-8-21(30)22(31)12-18(14)25-23(32)11-17(36-26(25)34)4-1-13-2-6-19(28)20(29)7-13/h1-12,27-32H/b4-1+,5-3+
• InChI Key： FGWGTWIARJXADL-CLLRDSTBSA-N
• SMILES： O1C(/C=C/C2C=CC(=C(C=2)O)O)=CC(=C(C1=O)C1=CC(=C(C=C1/C=C/C1=CC(=CC(=O)O1)O)O)O)O

Computed Properties

• Exact Mass: 490.09
• Monoisotopic Mass: 490.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols